Cas no 54278-10-3 (Ethyl 2,4-dimethyl-5-(ethoxycarbonyl)-3-pyrrolepropionate)

• Product name: Ethyl 2,4-dimethyl-5-(ethoxycarbonyl)-3-pyrrolepropionate
• CAS No: 54278-10-3
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• MDL: MFCD00010644
• CID: 56566
• PubChem ID: 24857371

Ethyl 2,4-dimethyl-5-(ethoxycarbonyl)-3-pyrrolepropionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-ethoxy-3-oxopropyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
• Ethyl 2,4-dimethyl-5-(ethoxycarbonyl)-3-pyrrolepropionate
• 5-Ethoxycarbonyl-2,4-dimethyl-1H-pyrrole-3-propanoic acid ethyl ester
• Ethyl 2,4-dimethyl-5-ethoxycarbonylpyrrole-3-propionate
• 3-(2-ETHOXYCARBONYLETHYL)-2,4-DIMETHYL-5-ETHOXYCARBONYL-1H-PYRROL
• ethyl 2,4-diMethyl-5-(ethoxycarbonyl)-3-pyrrolepr
• Ethyl 3,5-dimethyl-4-(3-ethoxy-3-oxopropyl)-1H-pyrrole-2-carboxylate
• 5-(Ethoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-propionic acid ethyl ester
• NSC157290
• ZYNJVGCLOFPWFZ-UHFFFAOYSA-N
• OR8265
• TRA0038148
• CJ-
• ethyl 5-(ethoxycarbonyl)-2,4-dimethyl-1h-pyrrole-3-propanoate
• 2,4-Dimethyl-5-ethoxycarbonyl-3-(2-ethoxycarbonylethyl)pyrrole
• AKOS015898102
• SB63888
• NSC 157290
• AS-18101
• CS-W012414
• NSC-157290
• SY005500
• 54278-10-3
• Ethyl2,4-dimethyl-5-(ethoxycarbonyl)-3-pyrrolepropionate
• Ethyl 2,4-dimethyl-5-(ethoxycarbonyl)-3-pyrrolepropionate, 97%
• ethyl 2,4-dimethyl-5-(ethoxycarbonyl)-3-pyrrolepropanoate
• DTXSID10303190
• MFCD00010644
• 2-ethoxycarbonyl-4-(2-ethoxycarbonylethyl)-3,5-dimethylpyrrole
• SCHEMBL891168
• 2,4-dimethyl-5-ethoxycarbonyl-3-(2-ethoxycarbonylethyl)-pyrrole
• NS00127393
• FT-0640233
• 2,4-Dimethyl-3-carbethoxy ethyl-5-carbethoxy-pyrrole
• DB-052528

• MDL： MFCD00010644
• Inchi： 1S/C14H21NO4/c1-5-18-12(16)8-7-11-9(3)13(15-10(11)4)14(17)19-6-2/h15H,5-8H2,1-4H3
• InChI Key： ZYNJVGCLOFPWFZ-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1=C(C([H])([H])[H])C(=C(C([H])([H])[H])N1[H])C([H])([H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 267.14700
• Monoisotopic Mass: 267.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2.5

Experimental Properties

• Color/Form: Not available
• Density: 1.111
• Melting Point: 75-77 °C (lit.)
• Boiling Point: 389.8℃ at 760 mmHg
• Flash Point: 189.5 °C
• Refractive Index: 1.51
• PSA: 68.39000
• LogP: 2.30390
• Solubility: Not available

Ethyl 2,4-dimethyl-5-(ethoxycarbonyl)-3-pyrrolepropionate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26-S37/39
• Storage Condition：Store at room temperature

Ethyl 2,4-dimethyl-5-(ethoxycarbonyl)-3-pyrrolepropionate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives